Cas no 842959-24-4 (1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid)

• Product name: 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 842959-24-4
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298
• CID: 3076720
• PubChem ID: 3146691

1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid
• AKOS000300077
• CS-0326306
• 1-(3-Morpholinopropyl)-5-oxopyrrolidine-3-carboxylicacid
• HMS1695H12
• SR-01000324979-1
• 1-(3-Morpholinopropyl)-5-oxopyrrolidine-3-carboxylic acid
• STK507061
• HMS3469J08
• 1-(3-morpholin-4-ylpropyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS022352968
• AO-365/43275041
• 1-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-[3-(4-morpholinyl)propyl]-5-oxo-3-pyrrolidinecarboxylic acid
• SR-01000324979
• 842959-24-4

• MDL： MFCD06589778
• Inchi： InChI=1S/C12H20N2O4/c15-11-8-10(12(16)17)9-14(11)3-1-2-13-4-6-18-7-5-13/h10H,1-9H2,(H,16,17)
• InChI Key： JKSUFEIQXUHPSY-UHFFFAOYSA-N
• SMILES： C(CN1CCOCC1)CN2CC(CC2=O)C(=O)O

Computed Properties

• Exact Mass: 256.14230712Da
• Monoisotopic Mass: 256.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid

Introduction to 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 842959-24-4)

1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 842959-24-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and morpholine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The molecular structure of 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid group at the C3 position and an oxo group at the C5 position. Additionally, the C3 position is substituted with a propyl chain that is itself substituted with a morpholine ring. This combination of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the potential of 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid has also been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation, both of which are key factors in the pathogenesis of neurodegenerative disorders.

The pharmacokinetic properties of 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity and high selectivity for target proteins make it an attractive candidate for clinical trials.

Clinical trials involving 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the therapeutic potential of this compound.

In conclusion, 1-(3-Morpholin-4-yl-propyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 842959-24-4) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.